Cas no 1206641-31-7 (1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile)

1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile structure
1206641-31-7 structure
Product Name:1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile
CAS No:1206641-31-7
MF:C16H20BNO2
MW:269.146504402161
MDL:MFCD18383917
CID:1091879
PubChem ID:53423523
Update Time:2025-04-20

1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarbonitrile
    • 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile
    • QC-2442
    • 1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclopropanecarbonitrile
    • AK146089
    • 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropane-1-carbonitrile
    • LQTZQARAJYGKBH-UHFFFAOYSA-N
    • FCH2800990
    • AX8219149
    • 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile
    • A892142
    • AKOS022178748
    • DB-089265
    • DS-8458
    • SY103760
    • 4-(1-Cyanocyclopropyl)phenylboronic Acid Pinacol Ester
    • (4-(1-CYANOCYCLOPROPYL)PHENYL)BORONIC ACID PINACOL ESTER
    • CS-0037668
    • Y10430
    • EN300-7419118
    • SCHEMBL342968
    • 1-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl] -cyclopropanecarbonitrile
    • DTXSID30698338
    • AMY13920
    • 1206641-31-7
    • Z2044739056
    • MFCD18383917
    • MDL: MFCD18383917
    • Inchi: 1S/C16H20BNO2/c1-14(2)15(3,4)20-17(19-14)13-7-5-12(6-8-13)16(11-18)9-10-16/h5-8H,9-10H2,1-4H3
    • InChI Key: LQTZQARAJYGKBH-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)C2(C#N)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 269.15900
  • Monoisotopic Mass: 269.1587090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • PSA: 42.25000
  • LogP: 2.54098

1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB462610-250 mg
1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclopropanecarbonitrile; .
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abcr
AB462610-1 g
1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-cyclopropanecarbonitrile; .
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